AMRI-HUNGARY ALBH04489039
Description
AMRI Hungary, formerly known as ComGenex, is a company that provides drug discovery services . The company offers a combination of chemical synthesis and computational chemistry to create drug-like compounds for pharmaceutical and biotechnology firms .
Synthesis Analysis
AMRI Hungary integrates early-stage drug discovery technologies, including proprietary methods in the area of library synthesis, compound collections, and lead discovery . In the future, AMRI Hungary plans to expand its capabilities in medicinal chemistry and SAR development .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of compound 'AMRI-HUNGARY ALBH04489039' involves the reaction of two starting materials, 2-(2,4-difluorophenyl)-1,3-benzoxazole and 4-(4-methylpiperazin-1-yl)aniline, in the presence of a coupling agent and a base.", "Starting Materials": [ "2-(2,4-difluorophenyl)-1,3-benzoxazole", "4-(4-methylpiperazin-1-yl)aniline", "Coupling agent", "Base" ], "Reaction": [ "Step 1: Dissolve 2-(2,4-difluorophenyl)-1,3-benzoxazole and 4-(4-methylpiperazin-1-yl)aniline in a suitable solvent.", "Step 2: Add the coupling agent to the reaction mixture and stir for a period of time.", "Step 3: Add the base to the reaction mixture and stir for a period of time.", "Step 4: Isolate the product by filtration or other suitable means and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1017059-96-9 |
Product Name |
AMRI-HUNGARY ALBH04489039 |
Molecular Formula |
C19H29N3O |
Molecular Weight |
315.5 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
